Cas no 53315-92-7 (1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-)

1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl- structure
53315-92-7 structure
Product Name:1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-
CAS No:53315-92-7
MF:C17H16N2
MW:248.322343826294
CID:1585660
PubChem ID:21441212
Update Time:2025-04-21

1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-
    • 1,4-dimethyl-3,5-diphenylpyrazole
    • 1,4-Dimethyl-3,5-diphenyl-1H-pyrazole
    • DTXSID90613946
    • SCHEMBL10337766
    • 53315-92-7
    • Inchi: 1S/C17H16N2/c1-13-16(14-9-5-3-6-10-14)18-19(2)17(13)15-11-7-4-8-12-15/h3-12H,1-2H3
    • InChI Key: LOERFLXCAOUXBR-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 248.13148
  • Monoisotopic Mass: 248.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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